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Compound of Interest

Compound Name: Type A Allatostatin I

Cat. No.: B8262161 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with a comprehensive guide to understanding and mitigating off-target effects in

Allatostatin (AST) RNAi experiments. The information is presented in a question-and-answer

format to directly address common issues.

Frequently Asked Questions (FAQs)
Q1: What is Allatostatin and what is its signaling pathway?

Allatostatin A (AstA) is a pleiotropic neuropeptide in insects that regulates a variety of

physiological processes, including feeding, growth, sleep, and metabolism.[1][2][3][4] AstA

peptides activate G-protein coupled receptors (GPCRs), specifically Allatostatin Receptor 1

(AstA-R1) and Allatostatin Receptor 2 (AstA-R2).[1][2][5][6] These receptors are homologous to

mammalian galanin/somatostatin/kisspeptin receptors.[1][2] The downstream signaling

cascades can vary depending on the receptor and cell type but often involve changes in

intracellular calcium levels and cAMP.[7]
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Phase 1: Design & Preparation

Phase 2: Experiment Execution

Phase 3: Analysis

Phase 4: Validation

Design/Select Allatostatin siRNAs
(at least 2 distinct sequences)

Transfect Cells with siRNAs
and Controls

Prepare Controls:
- Negative Control siRNA
- Positive Control siRNA

- Mock Transfection

Incubate for 24-72 hours

Assess Allatostatin mRNA knockdown
(qPCR) Perform Phenotypic Assay

Interpret Results

Perform Rescue Experiment
(if necessary)

If phenotype is significant
and requires confirmation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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